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Compound of Interest

Compound Name:
6-amino-N-methylnaphthalene-2-

sulfonamide

Cat. No.: B027922 Get Quote

Essential Safety and Handling Guide for 6-
amino-N-methylnaphthalene-2-sulfonamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling 6-amino-N-
methylnaphthalene-2-sulfonamide (CAS No. 104295-55-8).[1][2][3] Given the absence of a

specific Safety Data Sheet (SDS), this guidance is based on the best practices for handling

related chemical classes, namely aromatic amines and sulfonamides, which may present

toxicological and environmental hazards.[4][5] A thorough risk assessment should be

conducted before beginning any work with this compound.

Hazard Assessment and Control
6-amino-N-methylnaphthalene-2-sulfonamide belongs to the aromatic amine and

sulfonamide chemical families. Aromatic amines are known for potential health hazards,

including skin irritation, allergic reactions, and potential for organ damage with prolonged

exposure.[4]

Key Hazards:
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Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[4] There is a

danger of serious damage to health by prolonged exposure if swallowed.

Sensitization: May cause sensitization by skin contact.

Irritation: May cause irritation to the skin, eyes, and respiratory system.[4]

Environmental Hazard: Potentially toxic to aquatic organisms and may cause long-term

adverse effects in the aquatic environment.[6]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the recommended PPE for handling 6-amino-N-methylnaphthalene-2-sulfonamide.

PPE Component Specification Rationale

Hand Protection

Nitrile or neoprene gloves

(double-gloving is

recommended).[4]

Protects against skin contact

and absorption.

Eye Protection
Safety glasses with side

shields or safety goggles.[4]

Protects eyes from dust

particles and splashes.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use a NIOSH-approved

respirator with appropriate

cartridges if working with fine

powders or aerosols, or when

ventilation is inadequate.

Prevents inhalation of harmful

dust or vapors.

Footwear Closed-toe shoes.[4] Protects feet from spills.

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:
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Ventilation: Always handle 6-amino-N-methylnaphthalene-2-sulfonamide in a well-

ventilated area.

Fume Hood: For procedures that may generate dust or aerosols, such as weighing or

preparing solutions, use a certified chemical fume hood.

2. Safe Handling Practices:

Avoid Contact: Prevent contact with skin, eyes, and clothing.[7]

Avoid Inhalation: Avoid breathing dust or vapors.[7]

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.[8][9]

3. Experimental Workflow:

Preparation Experimentation Cleanup & Disposal

Don Appropriate PPE Prepare Work Area in Fume HoodProceed Weigh CompoundProceed Dissolve CompoundTransfer Perform ReactionProceed Reaction Work-UpProceed Decontaminate GlasswareProceed Segregate and Dispose of WasteProceed Clean Work AreaProceed Doff PPEFinal Step

Click to download full resolution via product page

Caption: Experimental workflow for handling 6-amino-N-methylnaphthalene-2-sulfonamide.

Disposal Plan
Proper disposal of 6-amino-N-methylnaphthalene-2-sulfonamide and its containers is

essential to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Collect solid 6-amino-N-methylnaphthalene-2-sulfonamide and any

contaminated materials (e.g., weighing paper, gloves, absorbent pads) in a designated,
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clearly labeled, and sealed hazardous waste container.[10]

Liquid Waste: Collect solutions containing 6-amino-N-methylnaphthalene-2-sulfonamide
in a designated, sealed, and clearly labeled hazardous waste container.[10] Do not mix with

other incompatible waste streams.[10]

2. Disposal Procedure:

Hazardous Waste: Treat all waste containing this compound as hazardous waste.[10]

Licensed Disposal Vendor: Arrange for disposal through a licensed and reputable chemical

waste management company.[10] These companies are equipped to handle, transport, and

dispose of hazardous chemical waste in compliance with all environmental regulations.[10]

Record Keeping: Maintain a detailed record of the waste, including the chemical name,

quantity, and date of disposal.[11]

Disposal Decision Tree:
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Caption: Decision tree for the proper disposal of waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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